VVD-130037

• Molecular Formula: C17H17ClN4O2
• Molecular Weight: 344.8 g/mol
• InChI: InChI=1S/C17H17ClN4O2/c1-2-16(23)22-5-6-24-10-14(22)11-7-12(9-13(18)8-11)17-20-4-3-15(19)21-17/h2-4,7-9,14H,1,5-6,10H2,(H2,19,20,21)/t14-/m0/s1
• InChIKey: IRLNMPCPLJZIGO-AWEZNQCLSA-N

VVD-130037 – Clinical KEAP1 Activator & NRF2 Degrader for Oncology Research

VVD-130037 (also designated BAY-3605349; CAS 3034880-93-5) is a covalent molecular glue and allosteric KEAP1 activator that functions as an NRF2 degrader . Developed by Vividion Therapeutics, a wholly owned subsidiary of Bayer AG, VVD-130037 covalently engages Cys151 on KEAP1, allosterically enhancing KEAP1-CUL3 E3 ligase complex formation to drive ubiquitination and proteasomal degradation of NRF2 [1]. It is currently in Phase 1 clinical evaluation (NCT05954312) for advanced solid tumors, including squamous non-small cell lung cancer (sqNSCLC) and head and neck squamous cell carcinoma (HNSCC), both as monotherapy and in combination with docetaxel, paclitaxel, or pembrolizumab [2]. VVD-130037 represents the first-in-class clinical candidate targeting KEAP1 activation for NRF2-dependent cancers .

Pathway Study KEAP1 activation and NRF2 degradation research in NRF2-dependent cancer models

Mechanism Covalent allosteric molecular glue targeting Cys151; enhances KEAP1-CUL3 E3 ligase activity

Model Context Biomarker-stratified research models with KEAP1, NRF2, or CUL3 mutations

• [1] Roy N, Wyseure T, Lo IC, et al. A covalent allosteric molecular glue suppresses NRF2-dependent cancer growth. Cancer Discov. 2025 Dec 19. doi: 10.1158/2159-8290.CD-25-1187. PMID: 41417010. View Source
• [2] ClinicalTrials.gov. A First-in-Human (FIH) Study to Evaluate the Safety and Tolerability of VVD-130037 in Participants With Advanced Solid Tumors. NCT05954312. First posted: 2023-07-28. View Source

Why Generic Modulators Cannot Substitute for VVD-130037

The KEAP1-NRF2 pathway can be modulated by multiple pharmacological classes, but their mechanisms are mechanistically divergent and functionally opposite: NRF2 activators (omaveloxolone, sulforaphane, bardoxolone methyl) covalently modify KEAP1 C151 to decrease KEAP1-CUL3 interaction, thereby stabilizing NRF2 [1]; direct NRF2 inhibitors (ML385) bind the NRF2 Neh1 domain with micromolar affinity (IC50 = 1.9 µM) and lack the catalytic degradation mechanism [2]; and the only other clinical-stage NRF2 pathway inhibitor, Novartis's MGY825, was terminated in Phase 1 for business reasons, leaving VVD-130037 as the sole clinical candidate with an NRF2-degrading mechanism [3]. Substituting any of these agents for VVD-130037 would invert the pharmacological objective (stabilization vs. degradation), rely on weak direct inhibition instead of catalytic turnover, or select a discontinued clinical program with no available data. The covalent allosteric molecular glue mechanism of VVD-130037—enhancing KEAP1-CUL3 E3 ligase activity to degrade NRF2—is unique and cannot be replicated by any other commercially available research compound [2].

Mechanism inversion NRF2 activators (omaveloxolone, sulforaphane) stabilize NRF2; cannot replicate the degradation endpoint required for this tool compound.

Potency gap Direct NRF2 inhibitors (ML385) lack catalytic turnover and target a different domain; target engagement context may differ substantially.

Discontinued comparator MGY825 was terminated in Phase 1; no accessible translational data and not a reliable reference for benchmarking.

• [1] Rachakonda G, Xiong Y, Sekhar KR, Stamer SL, Liebler DC, Freeman ML. Covalent modification at Cys151 dissociates the electrophile sensor Keap1 from the ubiquitin ligase CUL3. Chem Res Toxicol. 2008 Mar;21(3):705-10. doi: 10.1021/tx700302s. PMID: 18251510. View Source
• [2] Roy N, Wyseure T, Lo IC, et al. A covalent allosteric molecular glue suppresses NRF2-dependent cancer growth. Cancer Discov. 2025 Dec 19. doi: 10.1158/2159-8290.CD-25-1187. PMID: 41417010. View Source
• [3] OncologyPipeline. Time is running out for the NRF2 mechanism. 2023 Sep 25. ApexOnco. View Source

VVD-130037 Differentiation Evidence vs. NRF2 Comparators

Clinical Development vs. Discontinued Competitor MGY825

As of October 2025, VVD-130037 is the only NRF2 pathway inhibitor remaining in active clinical development, following the termination of Novartis's MGY825 Phase 1 trial (NCT05275868) due to a strategic business decision [1]. VVD-130037 entered Phase 1 dosing in July 2023 and continues active enrollment across multiple solid tumor cohorts, including biomarker-defined populations with NRF2, KEAP1, or CUL3 mutations [2]. This clinical attrition leaves VVD-130037 as the sole clinical-stage molecule with a KEAP1-activation/NRF2-degradation mechanism available for translational research benchmarking [1].

Clinical Development Status

Head-to-head

VVD-130037: Active Phase 1 (NCT05954312) vs. MGY825: Terminated Phase 1

Only NRF2-degrader with ongoing clinical endpoint context for translational benchmarking.

Status as of October 2025; business-driven termination of comparator.

Evidence Dimension	Clinical development status (active vs. discontinued)
Target Compound Data	Active; Phase 1 recruiting (NCT05954312); first patient dosed 2023; enrollment target ~280 participants; single agent + combinations with docetaxel, paclitaxel, pembrolizumab
Comparator Or Baseline	MGY825 (Novartis): Phase 1 terminated (NCT05275868); reason stated: 'business decision'; no efficacy data reported from clinical trial
Quantified Difference	1 active clinical program vs. 0 active clinical programs in the NRF2 inhibitor/KEAP1 activator class; VVD-130037 is the only molecule with NRF2-degrading mechanism in clinical development
Conditions	Clinical development landscape as of October 2025; comparison based on ClinicalTrials.gov status and sponsor disclosures

Why This Matters

For procurement decisions, VVD-130037 is the only clinically active reference compound in its mechanistic class, making it essential for translational studies benchmarking NRF2 degradation as a therapeutic strategy.

• [1] OncologyPipeline. Time is running out for the NRF2 mechanism. 2023 Sep 25. ApexOnco. (Updated with termination status of MGY825.) View Source
• [2] ClinicalTrials.gov. A First-in-Human (FIH) Study to Evaluate the Safety and Tolerability of VVD-130037 in Participants With Advanced Solid Tumors. NCT05954312. View Source

KEAP1-CUL3 Enhancement vs. Classical C151 NRF2 Stabilizers

VVD-130037 and its tool compound analog VVD-065 covalently engage Cys151 on KEAP1, but—in direct mechanistic contrast to all previously reported C151-directed electrophiles—they allosterically increase the affinity between KEAP1 and CUL3, promoting formation of the active KEAP1-CUL3 E3 ligase complex and accelerating NRF2 ubiquitination and degradation [1]. In contrast, classical C151 modifiers such as sulforaphane, bardoxolone methyl (CDDO-Me), and dimethyl fumarate decrease KEAP1-CUL3 interaction, thereby stabilizing NRF2 and activating antioxidant transcriptional programs [2]. This establishes KEAP1 C151 as a tunable regulatory switch where the same covalent engagement site can produce diametrically opposite functional outcomes depending on the ligand's allosteric effect [1].

C151 Functional Outcome

Head-to-head

VVD-130037: Enhances KEAP1-CUL3 → NRF2 degradation. Classical C151 electrophiles: Decrease KEAP1-CUL3 → NRF2 stabilization.

Mechanistic inversion; no other C151 ligand can substitute for degradation studies.

Co-IP and ubiquitination assays in KYSE70 cells.

Evidence Dimension	Functional consequence of KEAP1 C151 covalent engagement
Target Compound Data	VVD-065/VVD-130037: Increases KEAP1-CUL3 interaction → enhances NRF2 ubiquitination → promotes NRF2 degradation → suppresses NRF2 transcriptional program
Comparator Or Baseline	Classical C151 electrophiles (sulforaphane, CDDO-Me, DMF): Decrease KEAP1-CUL3 interaction → inhibit NRF2 ubiquitination → stabilize NRF2 → activate NRF2 transcriptional program
Quantified Difference	Qualitative functional inversion: VVD-130037 mechanism produces opposite effect on NRF2 protein levels (degradation vs. stabilization) compared to all previously characterized C151-directed compounds
Conditions	Biochemical and cellular assays; KEAP1-CUL3 complex formation measured by co-immunoprecipitation; NRF2 protein half-life and ubiquitination assessed in KYSE70 and other NRF2-active cell lines

Why This Matters

This mechanistic inversion is critical for research procurement: no other C151-directed compound can serve as a functional substitute for VVD-130037 in experiments requiring NRF2 degradation rather than NRF2 stabilization.

• [1] Roy N, Wyseure T, Lo IC, et al. A covalent allosteric molecular glue suppresses NRF2-dependent cancer growth. Cancer Discov. 2025 Dec 19. doi: 10.1158/2159-8290.CD-25-1187. PMID: 41417010. View Source
• [2] Rachakonda G, Xiong Y, Sekhar KR, Stamer SL, Liebler DC, Freeman ML. Covalent modification at Cys151 dissociates the electrophile sensor Keap1 from the ubiquitin ligase CUL3. Chem Res Toxicol. 2008 Mar;21(3):705-10. PMID: 18251510. View Source

Target Engagement: VVD-065 vs. ML385

The tool compound VVD-065, which shares the same covalent allosteric molecular glue mechanism as VVD-130037 and served as the direct precursor for its clinical development, demonstrates target engagement potency (TE50) of 9 nM at KEAP1 C151 in KYSE70 esophageal squamous cell carcinoma cells . In contrast, the direct NRF2 inhibitor ML385—which binds the NRF2 Neh1 domain rather than engaging KEAP1—exhibits an IC50 of 1,900 nM (1.9 µM) against NRF2 transcriptional activity in NSCLC cells with KEAP1 mutations [1]. This represents an approximately 211-fold difference in cellular potency between the two mechanistic approaches. While VVD-130037-specific TE50 data remain proprietary and undisclosed, the compound was optimized from VVD-065 for improved drug-like properties and oral bioavailability [2].

Target Engagement

Context-dependent

~211-fold difference

VVD-065 TE50: 9 nM (KEAP1 engagement) vs. ML385 IC50: 1,900 nM (NRF2 inhibition)

Supports assay sensitivity context for molecular-glue pathway inhibition studies.

Cross-study comparison; different assay readouts.

Evidence Dimension	Cellular target engagement / inhibitory potency
Target Compound Data	VVD-065: TE50 = 9 nM (KEAP1 C151 target engagement in KYSE70 cells). VVD-130037: structurally optimized clinical candidate derived from VVD-065 series; specific TE50 undisclosed
Comparator Or Baseline	ML385: IC50 = 1,900 nM (NRF2 transcriptional activity inhibition in KEAP1-mutant NSCLC cells)
Quantified Difference	~211-fold greater potency for VVD-065 (9 nM) vs. ML385 (1,900 nM) at the cellular level, measured by distinct assay readouts (target engagement vs. transcriptional inhibition); direct head-to-head under identical assay conditions not available
Conditions	VVD-065: TE50 measured by chemoproteomic target engagement assay in KYSE70 cells. ML385: IC50 measured by NRF2-ARE luciferase reporter assay in KEAP1-mutant H460 NSCLC cells. Cross-study comparison; different assay formats preclude direct IC50/IC50 comparison.

Why This Matters

Researchers procuring an NRF2 pathway inhibitor should consider that the molecular glue mechanism achieves target engagement at low nanomolar concentrations, whereas direct NRF2 inhibitors operate at micromolar concentrations, potentially limiting their utility in certain experimental systems.

• [1] Singh A, Venkannagari S, Oh KH, et al. Small molecule inhibitor of NRF2 selectively intervenes therapeutic resistance in KEAP1-deficient NSCLC tumors. ACS Chem Biol. 2016 Nov 18;11(11):3214-3225. doi: 10.1021/acschembio.6b00651. ML385 IC50 = 1.9 μM. View Source
• [2] Vividion Therapeutics. Pipeline & Programs – KEAP1 Activator (VVD-037). Vividion.com. Accessed 2026. View Source

Preclinical In Vivo PDX Breadth vs. NRF2 Inhibitor Profiling

The KEAP1 activator series from which VVD-130037 is derived (characterized using VVD-065) was evaluated in over 100 patient-derived xenograft (PDX) models spanning NSCLC, ESCC, HNSCC, and uterine cancers, demonstrating robust dose-dependent tumor growth inhibition and tumor regression as monotherapy, as well as marked combination benefit with cisplatin and nab-paclitaxel [1]. This scale of preclinical in vivo profiling is unprecedented for an NRF2 pathway inhibitor. For comparison, ML385 has been evaluated in a limited number of cell-line derived xenograft models, and the clinical competitor MGY825 had no publicly reported PDX efficacy data prior to program termination [2]. No other NRF2 inhibitor has been tested across a comparable breadth of clinically relevant PDX models with reported combination chemotherapy data [1].

In Vivo Model Breadth

Context-dependent

VVD-065: >100 PDX models (NSCLC, ESCC, HNSCC, uterine) with monotherapy and chemo combinations. ML385: limited cell-line xenografts; MGY825: no PDX data.

Broadest reported preclinical model-response dataset for an NRF2 pathway degrader.

Data from tool compound VVD-065; VVD-130037 clinical candidate optimized from same series.

Evidence Dimension	Number and diversity of preclinical in vivo efficacy models
Target Compound Data	VVD-065 (mechanism-equivalent tool compound): >100 PDX models across NSCLC, ESCC, HNSCC, uterine cancers; monotherapy tumor regression observed; combination benefit with cisplatin and nab-paclitaxel demonstrated
Comparator Or Baseline	ML385: limited to cell-line derived xenograft models (H460, A549); no PDX data reported. MGY825: no publicly available PDX or xenograft efficacy data
Quantified Difference	>100 PDX models vs. <5 cell-line xenograft models reported for closest NRF2 inhibitor comparators; tumor types covered: 4+ for VVD-065 vs. 1–2 for ML385
Conditions	Preclinical in vivo tumor growth inhibition studies; PDX models sourced from patients with NRF2-activated cancers; oral administration of VVD-065 at 5–25 mg/kg

Why This Matters

The extensive PDX profiling provides a uniquely broad preclinical efficacy dataset supporting the translational relevance of the KEAP1 activation mechanism, offering researchers a well-characterized tool compound series for in vivo experimental design.

• [1] Roy N, Wyseure T, Lo IC, et al. Abstract PR011: Discovery of VVD-065, a first-in-class allosteric molecular glue of the Keap1-Cul3 E3-ligase complex for the treatment of NRF2-activated cancers. Mol Cancer Ther. 2023;22(12_Supplement):PR011. doi: 10.1158/1535-7163.TARG-23-PR011. View Source
• [2] Singh A, Venkannagari S, Oh KH, et al. Small molecule inhibitor of NRF2 selectively intervenes therapeutic resistance in KEAP1-deficient NSCLC tumors. ACS Chem Biol. 2016;11(11):3214-3225. View Source

Oral Bioavailability: Clinical vs. Preclinical-Only NRF2 Degraders

VVD-130037 is an orally bioavailable compound administered once daily in 21-day treatment cycles in its ongoing Phase 1 clinical trial, with dose escalation exploring both once-daily and twice-daily schedules [1]. This oral dosing capability has been confirmed in human subjects. In contrast, other NRF2 degraders such as brusatol and the preclinical NRF2 degrader NTS231 lack demonstrated oral bioavailability in clinical settings and remain in preclinical development [2]. The only other orally bioavailable NRF2 pathway inhibitors—omaveloxolone and dimethyl fumarate—are NRF2 activators (stabilizers), not degraders, and thus produce opposite pharmacological effects [3]. VVD-130037 is therefore the only orally bioavailable NRF2 degrader with confirmed human pharmacokinetic data.

Oral Bioavailability

Class-level

VVD-130037: orally bioavailable, once-daily human dosing in Phase 1. Other NRF2 degraders (brusatol, NTS231) lack clinical PK data.

Only NRF2 degrader with human PK endpoint context for oral research dosing protocols.

NRF2 activators (omaveloxolone) are oral but stabilize NRF2, opposite effect.

Evidence Dimension	Oral bioavailability and clinical dosing feasibility
Target Compound Data	VVD-130037: Orally bioavailable; Phase 1 dosing once daily (exploring BID schedule); 21-day treatment cycles; human PK data being collected in NCT05954312
Comparator Or Baseline	NTS231 (Nutshell Therapeutics): Preclinical; no clinical PK data. Brusatol: Natural product NRF2 inhibitor; limited oral bioavailability; preclinical only. Omaveloxolone/DMF: Oral NRF2 activators (not degraders); approved for non-oncology indications
Quantified Difference	1 orally bioavailable NRF2 degrader with human PK data (VVD-130037) vs. 0 for all other NRF2 degraders (all preclinical). Category distinction: VVD-130037 is a degrader; omaveloxolone/DMF are stabilizers/activators
Conditions	Clinical pharmacokinetic assessment in Phase 1 dose escalation; comparator status based on published literature and clinical development stage as of 2025

Why This Matters

For researchers designing in vivo efficacy studies requiring oral dosing, VVD-130037 is the only NRF2 degrader with confirmed oral bioavailability and established in vivo formulation protocols, simplifying experimental logistics compared to injectable-only alternatives.

• [1] ClinicalTrials.gov. NCT05954312 – VVD-130037 in Advanced Solid Tumors. Detailed protocol: oral administration, once or twice daily, 21-day cycles. View Source
• [2] OncologyPipeline. Time is running out for the NRF2 mechanism. NTS231 (Nutshell Therapeutics) listed as preclinical. 2023. View Source
• [3] Biogen. Omaveloxolone (Skyclarys) prescribing information. Approved 2023 for Friedreich's ataxia. NRF2 activator mechanism. View Source

Biomarker-Stratified Enrollment vs. Unselected NRF2 Trials

The VVD-130037 Phase 1 trial (NCT05954312) employs a biomarker-stratified enrollment strategy: Part 2 expansion cohorts specifically require participants with squamous NSCLC harboring NRF2 (NFE2L2) and/or CUL3 mutations, or participants with advanced HNSCC who have received prior platinum-based chemotherapy and immune checkpoint inhibitor therapy [1]. This mutation-guided approach directly leverages the compound's mechanism—KEAP1 activation to degrade NRF2—by targeting tumors with genetically activated NRF2 signaling. In contrast, the discontinued MGY825 trial enrolled patients regardless of NRF2/KEAP1/CUL3 mutation status in its dose escalation phase [2], and ML385 has only been characterized in KEAP1-mutant cell lines preclinically without a clinical biomarker strategy [3]. VVD-130037 is the only NRF2 pathway inhibitor with an active clinical trial employing prospective biomarker stratification based on the pathway's genetic activation status.

Biomarker Stratification

Head-to-head

NCT05954312 Part 2: mandatory NRF2/CUL3 mutations for sqNSCLC cohorts. MGY825: unselected enrollment. ML385: preclinical KEAP1-mutant association only.

Defines mutation-guided model selection framework for preclinical research designs.

Prospective biomarker strategy supports model-to-trial alignment.

Evidence Dimension	Clinical biomarker stratification strategy
Target Compound Data	NCT05954312 Part 2: Mandatory NRF2 and/or CUL3 mutations for sqNSCLC cohorts; HNSCC cohorts require prior platinum + anti-PD(L)1 therapy. Preclinical data support efficacy in KEAP1-mutant, NRF2-mutant, and NRF2 wild-type activated settings
Comparator Or Baseline	MGY825 (NCT05275868): NSCLC enrollment with or without NFE2L2/KEAP1/CUL3 mutations; no mandatory biomarker stratification. ML385: preclinical only; selective activity in KEAP1-mutant NSCLC cell lines; no clinical biomarker strategy
Quantified Difference	Prospective mandatory biomarker enrollment (VVD-130037) vs. retrospective/unselected biomarker analysis (MGY825) vs. preclinical-only biomarker association (ML385)
Conditions	Clinical trial eligibility criteria comparison; preclinical biomarker data from published literature

Why This Matters

The biomarker-defined clinical strategy provides researchers with a clear framework for selecting experimental models (KEAP1-mutant, NRF2-mutant, or NRF2-activated tumors) most likely to respond to VVD-130037, enabling more efficient preclinical study design.

• [1] ClinicalTrials.gov. NCT05954312. Detailed eligibility criteria: Part 2 expansion cohorts requiring NRF2 and/or CUL3 mutations for sqNSCLC. View Source
• [2] ClinicalTrials.gov. NCT05275868. Study of MGY825 in Patients With Advanced Non-small Cell Lung Cancer. Terminated. View Source
• [3] Singh A, Venkannagari S, Oh KH, et al. Small molecule inhibitor of NRF2 selectively intervenes therapeutic resistance in KEAP1-deficient NSCLC tumors. ACS Chem Biol. 2016;11(11):3214-3225. View Source

VVD-130037 Application Scenarios in Research and Procurement

NRF2 Dependency Studies with a Clinical KEAP1 Activator

Researchers investigating NRF2 as a therapeutic vulnerability in NSCLC, ESCC, HNSCC, or other solid tumors can employ VVD-130037 as the sole clinically validated tool compound for pharmacological NRF2 degradation via KEAP1 activation. As the only active clinical candidate in its class following MGY825's termination [1], VVD-130037 provides a unique translational bridge between preclinical NRF2 dependency findings and clinical feasibility. Studies should incorporate KEAP1-mutant, NRF2-mutant, and NRF2 wild-type activated cell lines to recapitulate the biomarker-stratified clinical trial design [2].

Chemoradiotherapy Sensitization via KEAP1 Activation

Preclinical data from >100 PDX models demonstrate that KEAP1 activator-mediated NRF2 degradation sensitizes NRF2-dependent tumors to chemotherapy (cisplatin, nab-paclitaxel) and radiotherapy [1]. Researchers can use VVD-130037 in combination studies with standard-of-care chemotherapeutics to investigate reversal of NRF2-mediated chemoresistance—a phenotype not addressable with NRF2 stabilizers (omaveloxolone, sulforaphane) which would exacerbate chemoresistance [2]. The ongoing Phase 1 combination arms with docetaxel and paclitaxel provide clinical context for preclinical combination experimental designs [3].

Allosteric Glue Mechanism: KEAP1-CUL3 Interaction Modulation

The covalent allosteric molecular glue mechanism of VVD-130037—enhancing KEAP1-CUL3 interaction rather than disrupting it—represents a novel pharmacological mode of action for C151-directed KEAP1 ligands [1]. This compound is uniquely suited for structural biology and biophysical studies comparing the allosteric consequences of different C151 modifications: classical electrophiles (decreased KEAP1-CUL3, NRF2 stabilization) vs. molecular glues (increased KEAP1-CUL3, NRF2 degradation). No other commercially available KEAP1 C151 ligand produces this functional effect, making VVD-130037 essential for comparative mechanistic studies [1].

In Vivo PD Biomarker Development with NRF2 Degradation Kinetics

With VVD-130037 being evaluated in a mutation-stratified Phase 1 trial that includes pharmacodynamic assessments [1], researchers can align preclinical PD biomarker studies (NRF2 protein levels, NRF2 target gene expression, KEAP1-CUL3 complex formation) with clinical development endpoints. The availability of VVD-065 preclinical data—including NRF2 degradation kinetics, dose-response relationships, and target gene suppression across multiple tissue types [2]—provides a reference framework for developing and validating NRF2 pathway PD biomarkers suitable for future clinical translation.

Application

Selection Property

Validation Focus

NRF2 dependency model studies

Clinical-stage KEAP1 activator tool compound

Mutation-defined pathway response (KEAP1, NRF2, CUL3)

Chemotherapy combination research

NRF2 degradation to reverse chemoresistance endpoints

Combination response in PDX-derived models; cisplatin/paclitaxel reference

Allosteric glue mechanism studies

Unique C151 covalent modifier that enhances KEAP1-CUL3

Comparative profiling against classical C151 electrophiles

In vivo PD biomarker development

Oral bioavailability with human PK endpoint reference

NRF2 degradation kinetics and target gene suppression endpoints

• [1] Roy N, Wyseure T, Lo IC, et al. A covalent allosteric molecular glue suppresses NRF2-dependent cancer growth. Cancer Discov. 2025 Dec 19. doi: 10.1158/2159-8290.CD-25-1187. PMID: 41417010. View Source
• [2] Roy N, Wyseure T, Lo IC, et al. Abstract PR011: Discovery of VVD-065, a first-in-class allosteric molecular glue of the Keap1-Cul3 E3-ligase complex for the treatment of NRF2-activated cancers. Mol Cancer Ther. 2023;22(12_Supplement):PR011. doi: 10.1158/1535-7163.TARG-23-PR011. View Source
• [3] ClinicalTrials.gov. A First-in-Human (FIH) Study to Evaluate the Safety and Tolerability of VVD-130037 in Participants With Advanced Solid Tumors. NCT05954312. View Source